2-Amino-4-(4-methoxyphenyl)-6-((2-oxocyclohexyl)thio)pyridine-3,5-dicarbonitrile

• IUPAC Name: 2-amino-4-(4-methoxyphenyl)-6-(2-oxocyclohexyl)sulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C20H18N4O2S/c1-26-13-8-6-12(7-9-13)18-14(10-21)19(23)24-20(15(18)11-22)27-17-5-3-2-4-16(17)25/h6-9,17H,2-5H2,1H3,(H2,23,24)
• InChI Key: RAKUPDHSHSKIJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SC3CCCCC3=O)N)C#N
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

2-Amino-4-(4-methoxyphenyl)-6-((2-oxocyclohexyl)thio)pyridine-3,5-dicarbonitrile is a chemical compound that has shown potential in various scientific research applications. It is a pyridine derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Characterization

• Novel derivatives of this compound were synthesized using a three-component reaction, showcasing a method for preparing such compounds through one-pot synthesis at room temperature. The structure of these compounds was confirmed using techniques like NMR, MS, and X-ray single crystal diffraction (Wu Feng, 2011).

Corrosion Inhibition

• Research into the corrosion protection efficiency of derivatives of this compound found them to be effective corrosion inhibitors for mild steel in 1 M HCl. Among the studied derivatives, one showed the highest inhibition efficiency, demonstrating mixed-type inhibition behavior. Surface morphology and composition of the inhibitor film on mild steel were inspected using SEM and EDX techniques (Sudheer & M. Quraishi, 2014).

Antimicrobial Activity

• A study on the synthesis of novel Schiff bases using a derivative of this compound explored their antimicrobial activity. Among the synthesized compounds, some showed excellent activity against tested microbes, highlighting their potential as antimicrobial agents (Divyaraj Puthran et al., 2019).

Inhibitory Activity

• The compound and its derivatives were investigated for Src kinase inhibitory activity, revealing structure-activity relationships that influence the inhibitory effects. Certain modifications to the compounds resulted in enhanced activity, suggesting their potential in the development of treatments targeting Src kinase-related diseases (D. Boschelli et al., 2005).

Quantum Studies and NLO Properties

• The synthesis and characterization of a novel derivative demonstrated through quantum studies and analyses of its NLO (non-linear optical) and thermodynamic properties, providing insights into its stability, reactivity, and potential applications in materials science (S. A. Halim & M. Ibrahim, 2022).